Cas no 1000578-22-2 (1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene)

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene structure
1000578-22-2 structure
Product Name:1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
CAS No:1000578-22-2
MF:C7H2Br2F3IO
MW:445.797863483429
CID:3157764
PubChem ID:26599125
Update Time:2025-04-21

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
    • 2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
    • CS-0376845
    • AKOS025146936
    • 1000578-22-2
    • MDL： MFCD09878139
    • Inchi： 1S/C7H2Br2F3IO/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2H
    • InChI Key： RDKDPUDNGOSEMG-UHFFFAOYSA-N
    • SMILES： IC1=C(C=C(C=C1Br)OC(F)(F)F)Br

Computed Properties

  • Exact Mass: 445.74487Da
  • Monoisotopic Mass: 443.74692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
035655-1g
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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 ￡180.00 2022-02-28
Fluorochem
035655-5g
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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 ￡540.00 2022-02-28
Fluorochem
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1PlusChem
1P019D66-250mg
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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 $93.00 2025-03-01
1PlusChem
1P019D66-1g
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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 $165.00 2025-03-01
1PlusChem
1P019D66-5g
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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1PlusChem
1P019D66-25g
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
 1000578-22-2 95%
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 $2013.00 2025-03-01
A2B Chem LLC
AV15790-1g
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
 1000578-22-2 95%
1g
 $125.00 2024-04-20
A2B Chem LLC
AV15790-5g
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
 1000578-22-2 95%
5g
 $576.00 2024-04-20
A2B Chem LLC
AV15790-25g
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
 1000578-22-2 95%
25g
 $1728.00 2024-04-20

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